5-Methoxy-3-methyl-2-benzofurancarboxylic acid [2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] ester

• Molecular Formula: C21H18O7
• Molecular Weight: 382.4 g/mol
• IUPAC Name: [2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 5-methoxy-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C21H18O7/c1-12-15-10-14(24-2)4-6-17(15)28-20(12)21(23)27-11-16(22)13-3-5-18-19(9-13)26-8-7-25-18/h3-6,9-10H,7-8,11H2,1-2H3
• InChI Key: FNAIHHDARUKRLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)OC)C(=O)OCC(=O)C3=CC4=C(C=C3)OCCO4

Description

5-methoxy-3-methyl-2-benzofurancarboxylic acid [2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] ester is a benzodioxine.

Scientific Research Applications

Potential Cytotoxic Activity

• Derivatives of 2- and 3-benzo[b]furancarboxylic acids, which include compounds similar to the subject chemical, have been studied for their potential cytotoxic activities against human cancer cell lines. These compounds were evaluated at the National Cancer Institute, Bethesda, USA (Kossakowski et al., 2005).

Synthesis and Structural Characterization

• A study focused on the synthesis and structural characterization of derivatives, including those similar to the subject chemical. This research can contribute to the understanding of the chemical properties and potential applications in various scientific fields (Henry & Jacobs, 2001).

Applications in Organic Syntheses

• The subject chemical and its derivatives are used in organic syntheses, particularly in the formation of complex molecules. This is essential in the development of new pharmaceuticals and materials (Dudley, Morshed & Hossain, 2009).

Role in Molecular Bulk Heterojunction Systems

• In the field of materials science, derivatives of the subject chemical have been investigated for their solubility properties in molecular bulk heterojunction systems. This research is critical for the development of advanced materials and devices (Walker et al., 2011).